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Compound of Interest

Compound Name: Tetraamylammonium iodide

Cat. No.: B1213674

For the Attention of Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetraamylammonium
iodide as a phase transfer catalyst in organic synthesis. While specific experimental data for
tetraamylammonium iodide is limited in readily available scientific literature, its function is
analogous to other tetraalkylammonium iodides, particularly the well-documented
tetrabutylammonium iodide (TBAI). Therefore, this document will detail the principles of phase
transfer catalysis using tetraalkylammonium iodides and provide a representative protocol
using TBAI, which can be adapted for use with tetraamylammonium iodide.

Introduction to Tetraamylammonium lodide in Phase
Transfer Catalysis

Tetraamylammonium iodide (also known as tetrapentylammonium iodide) is a quaternary
ammonium salt with the chemical formula [(CsH11)aN]*1~.[1] It is a white to off-white crystalline
solid soluble in many organic solvents.[1] Its key application in organic and medicinal chemistry
is as a phase transfer catalyst (PTC).[2][3]

Phase transfer catalysis is a powerful technique for facilitating reactions between reactants
located in different immiscible phases, such as an aqueous phase and an organic phase.[4]
The tetraamylammonium cation is lipophilic due to its long alkyl chains, allowing it to be soluble
in the organic phase. The iodide anion is hydrophilic. This amphiphilic nature enables the
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catalyst to transport anions from the aqueous phase into the organic phase, where the reaction
with an organic-soluble substrate can occur.[1] This process significantly increases reaction
rates and yields for a variety of synthetic transformations.[3][5]

The general mechanism for phase transfer catalysis involving a quaternary ammonium salt like
tetraamylammonium iodide (Q*17) in a nucleophilic substitution reaction is depicted below.
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Combine 4-ethylphenol, NaOH(agq),
DCM, and Tetraamylammonium lodide
in a round-bottom flask.

Add methyl iodide to the mixture.

Reflux the reaction mixture
with vigorous stirring for 1 hour.

Cool the reaction mixture to room temperature.

Transfer to a separatory funnel
and separate the organic layer.

Wash organic layer with 5% HCI.

Wash organic layer with saturated NaHCOs.

Wash organic layer with brine.

Dry the organic layer over
anhydrous MgSOa.

Filter and evaporate the solvent
under reduced pressure.

Obtain crude 4-ethylanisole product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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